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Compound of Interest

Compound Name: Periplanone B

Cat. No.: B1679612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the IUPAC nomenclature,

stereoisomerism, and biological significance of Periplanone B, the potent sex pheromone of

the American cockroach (Periplaneta americana). This document delves into the intricate

details of its chemical structure, the synthesis of its various stereoisomers, their comparative

biological activities, and the underlying signaling pathways of pheromone reception.

IUPAC Nomenclature and Stereochemistry of
Periplanone B
Periplanone B is a complex sesquiterpenoid with a ten-membered germacrane ring system. Its

intricate structure gives rise to multiple stereoisomers, only one of which is the naturally

occurring, biologically active pheromone.

Two systematic IUPAC names are recognized for the core structure of Periplanone B:

(1Z,5E)-1,10(14)-diepoxy-4(15),5-germacradien-9-one[1]

(6E)-8-methylidene-5-propan-2-ylspiro[11-oxabicyclo[8.1.0]undec-6-ene-2,2'-oxirane]-3-

one[2]

The molecule possesses four chiral centers, leading to a total of 24 = 16 possible

stereoisomers. The naturally occurring and biologically active form is the (-)-enantiomer, which
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has been assigned the following absolute configuration:

(-)-(1R,2R,5E,7S,10R)-1,10(14)-diepoxy-4(15),5-germacradien-9-one[1]

The other 15 stereoisomers exhibit significantly lower or no biological activity, highlighting the

high stereospecificity of the pheromone receptors in P. americana.

Quantitative Biological Activity of Periplanone B
Stereoisomers
The biological activity of Periplanone B stereoisomers is typically evaluated through behavioral

bioassays, measuring responses such as sexual excitement and attraction in male

cockroaches. The following table summarizes the available quantitative data on the activity of

different forms of Periplanone B.

Stereoisomer/Mixture
Biological Activity
(Threshold)

Reference(s)

Natural (-)-Periplanone B 10-6 - 10-7 µg [1]

Synthetic (±)-Periplanone B
Active, but potency varies with

enantiomeric excess
[3][4]

Other Diastereomers Significantly lower to no activity [5]

Experimental Protocols
Total Synthesis of (±)-Periplanone B (W. Clark Still, 1979)
The first total synthesis of racemic Periplanone B was a landmark achievement that also

confirmed its structure.[6] The key steps of this synthesis are outlined below. A detailed, step-

by-step protocol can be found in the original publication.
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Cyclohexenone derivative

Anionic Oxy-Cope Rearrangement

[1] LDA, Crotonaldehyde
[2] Ac₂O

Germacranoid Ketone

Heat

Epoxidation

m-CPBA

Diepoxide Intermediate

Introduction of Exocyclic Methylene Group

[1] LDA, CH₂O
[2] MsCl, Et₃N

(±)-Periplanone B

Click to download full resolution via product page

A diagram illustrating the dual olfactory pathways for Periplanone B and A.
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This dual-pathway model suggests that while Periplanone B is the primary attractant,

Periplanone A modulates the behavioral response, potentially acting as a close-range signal to

fine-tune courtship behavior. [7]The olfactory sensory neurons (OSNs) expressing the specific

receptors for these pheromones send signals to distinct glomeruli in the antennal lobe of the

cockroach brain, where the information is processed to elicit the appropriate behavioral output.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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